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Compound Name: Firocoxib

Cat. No.: B1672683 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Firocoxib is a non-steroidal anti-inflammatory drug (NSAID) belonging to the

coxib class.[1] It is recognized for its high selectivity as an inhibitor of the cyclooxygenase-2

(COX-2) enzyme.[1][2] This selectivity allows it to target inflammation and pain with a reduced

risk of the gastrointestinal side effects commonly associated with non-selective NSAIDs that

also inhibit the COX-1 isoform.[3][4] Approved for veterinary use in dogs and horses for

managing pain and inflammation, particularly associated with osteoarthritis, firocoxib serves

as a valuable tool in preclinical research for studying inflammatory processes and evaluating

analgesic efficacy in various animal models.[5][6]

Mechanism of Action: Selective COX-2 Inhibition
Firocoxib exerts its anti-inflammatory, analgesic, and antipyretic effects by selectively inhibiting

the COX-2 enzyme.[1] The COX enzyme has two main isoforms:

COX-1: A constitutively expressed enzyme responsible for producing prostaglandins that

mediate essential physiological functions, including gastric mucosal protection and renal

perfusion.[2]

COX-2: An inducible enzyme that is upregulated by pro-inflammatory stimuli. It is primarily

responsible for synthesizing prostaglandin mediators involved in pain, fever, and

inflammation.[1]
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By preferentially inhibiting COX-2, firocoxib reduces the production of inflammatory

prostaglandins at the site of injury while sparing the protective functions of COX-1.[3] The

selectivity of firocoxib for COX-2 is significantly higher than for COX-1, a key characteristic

that defines its therapeutic profile.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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